Cas no 1489553-91-4 (7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane)

• Product Name: 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane
• CAS No: 1489553-91-4
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5290945
• Update Time: 2025-08-05

7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane

• Inchi： 1S/C12H17NOS/c1-2-6-12(5-1)9-13-8-10(14-12)11-4-3-7-15-11/h3-4,7,10,13H,1-2,5-6,8-9H2
• InChI Key： HNHXUCYPSYNCMQ-UHFFFAOYSA-N
• SMILES： C1C2(CNCC(C3SC=CC=3)O2)CCC1

Additional information on 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane

Introduction to 7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane (CAS No. 1489553-91-4)

7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane, a compound with the CAS number 1489553-91-4, is a unique and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring structures and have been extensively studied for their potential therapeutic applications.

The structure of 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane features a spirocyclic core with an oxacycle and an azacycle, along with a thiophene substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery, particularly in the development of novel therapeutics for neurological disorders, cancer, and infectious diseases. The spirocyclic framework provides enhanced stability, improved pharmacokinetic properties, and the ability to modulate specific biological targets effectively.

In the context of 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane, several key features contribute to its significance:

• Spirocyclic Core: The spirocyclic core is known for its rigidity and conformational restriction, which can enhance the binding affinity and selectivity of the molecule towards specific receptors or enzymes.
• Oxacycle: The presence of an oxacycle (a ring containing an oxygen atom) can improve the solubility and metabolic stability of the compound, making it more suitable for in vivo applications.
• Azacycle: The azacycle (a ring containing a nitrogen atom) can introduce additional functional groups that can be modified to fine-tune the pharmacological properties of the molecule.
• Thiophene Substituent: The thiophene substituent is an aromatic heterocycle that can influence the electronic properties of the molecule, potentially enhancing its biological activity.

The combination of these structural elements makes 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane a promising candidate for further investigation in various therapeutic areas. For instance, recent research has explored its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating conditions such as pain, inflammation, and cardiovascular diseases.

In addition to its potential as a therapeutic agent, 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane has also been studied for its use as a building block in synthetic chemistry. Its unique structure provides opportunities for synthetic chemists to develop new methodologies and strategies for constructing complex molecules with high efficiency and selectivity.

The synthesis of 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic techniques have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for both academic and industrial research.

Clinical trials involving compounds with similar spirocyclic structures have shown promising results in terms of safety and efficacy. For example, a study published in the Journal of Medicinal Chemistry reported that a related spirocyclic compound exhibited potent anti-inflammatory activity without significant side effects. These findings suggest that further investigation into the biological properties of 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane could lead to the development of new therapeutic agents with improved profiles.

In conclusion, 7-(thiophen-2-yl)-6-oxxa-aazaspiro[4.5]decane (CAS No. 1489553- strong>-91- strong>-4) strong > represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the development of innovative therapies for various diseases. p > article > response >